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Compound of Interest

Compound Name: Onapristone

Cat. No.: B1677295

For Immediate Implementation by Laboratory Personnel

The proper disposal of Onapristone, a progesterone receptor antagonist with potential
antineoplastic activity, is critical to ensure the safety of laboratory personnel and to prevent
environmental contamination.[1] As a substance classified with reproductive toxicity, stringent
disposal protocols must be followed in accordance with federal, state, and local regulations.[1]
This guide provides a comprehensive, step-by-step operational plan for the safe handling and
disposal of Onapristone waste in a research environment.

. Hazard Identification and Essential Precautions

Onapristone is categorized as a hazardous substance. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it poses a significant health risk.

Hazard Classification GHS Hazard Statement

H360: May damage fertility or the unborn

Reproductive Toxicity hild[1]
chi

Due to this classification, all personnel handling Onapristone must adhere to strict safety
protocols, including the use of appropriate Personal Protective Equipment (PPE). This includes,
but is not limited to, safety goggles, lab coats, and chemical-resistant gloves. All handling of the
compound, especially when in powdered form, should be conducted within a certified chemical
fume hood to prevent inhalation.
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Il. Step-by-Step Disposal Protocol for Onapristone
Waste

The following procedures are mandatory for the disposal of all forms of Onapristone waste,
including pure compound, contaminated labware, and solutions.

Step 1: Waste Segregation and Collection

e Immediate Segregation: At the point of generation, all Onapristone waste must be
segregated from non-hazardous waste streams.

» Designated Waste Container: Collect all Onapristone waste in a dedicated, properly labeled
hazardous waste container. The container must be made of a material compatible with the
chemical and must have a secure, leak-proof lid.

» No Mixing of Incompatibles: Do not mix Onapristone waste with other incompatible
chemical wastes.

Step 2: Labeling of Hazardous Waste Containers

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste" and the full chemical name, "Onapristone."

e Hazard Communication: The appropriate GHS hazard pictogram for "Health Hazard" must
be prominently displayed on the label.

Step 3: Storage of Onapristone Waste

e Secure Storage Area: Store the sealed waste container in a designated, secure area within
the laboratory. This area should be away from general traffic and incompatible materials.

e Secondary Containment: The primary waste container should be placed within a larger,
chemically resistant secondary container to mitigate any potential spills or leaks.
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o Limited Accumulation: Adhere to institutional and regulatory limits for the volume of
hazardous waste stored in the laboratory (e.g., not exceeding 10 gallons).

Step 4: Disposal of Empty Onapristone Containers

e Triple Rinsing: Empty containers that held Onapristone must be triple-rinsed with a suitable
solvent (e.g., ethanol or another solvent capable of removing the residue).

¢ Rinsate as Hazardous Waste: The rinsate from this cleaning process is considered
hazardous and must be collected in the designated Onapristone hazardous waste
container.

» Container Disposal: After triple rinsing, the container can typically be disposed of as regular
laboratory glass or plastic waste, provided the label has been defaced. Always confirm this
with your institution's Environmental Health and Safety (EHS) office.

Step 5: Arranging for Final Disposal

o Contact EHS: Once the waste container is full, or approaching the designated storage time
limit, contact your institution's EHS department to arrange for a waste pickup.

o Professional Disposal: Onapristone waste must be disposed of through a licensed
hazardous waste management vendor. The final disposal method is typically high-
temperature incineration.

o Documentation: Ensure that all necessary paperwork for the waste pickup is completed
accurately and retained for your records, as required by regulations.

Prohibited Disposal Methods:
e DO NOT dispose of Onapristone waste down the sink or in any sewer drain.
e DO NOT discard Onapristone waste in the regular trash or with biohazardous waste.

o DO NOT allow Onapristone waste to be disposed of via evaporation in a fume hood.

lll. Experimental Workflow for Onapristone Disposal
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of Onapristone and associated materials in a laboratory setting.
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Onapristone Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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